Hecubine
Hecubine
Brand Name:
Vulcanchem
CAS No.:
62874-52-6
VCID:
VC0161950
InChI:
InChI=1S/C20H26N2O/c1-3-20-10-8-17-15(14-6-4-5-7-16(14)21(17)2)9-11-22(13-20)12-18-19(20)23-18/h4-7,18-19H,3,8-13H2,1-2H3/t18-,19-,20+/m1/s1
SMILES:
CCC12CCC3=C(CCN(C1)CC4C2O4)C5=CC=CC=C5N3C
Molecular Formula:
C20H26N2O
Molecular Weight:
310.4 g/mol
Hecubine
CAS No.: 62874-52-6
Reference Standards
VCID: VC0161950
Molecular Formula: C20H26N2O
Molecular Weight: 310.4 g/mol
| CAS No. | 62874-52-6 |
|---|---|
| Product Name | Hecubine |
| Molecular Formula | C20H26N2O |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | (15S,16S,18R)-15-ethyl-11-methyl-17-oxa-1,11-diazapentacyclo[13.4.1.04,12.05,10.016,18]icosa-4(12),5,7,9-tetraene |
| Standard InChI | InChI=1S/C20H26N2O/c1-3-20-10-8-17-15(14-6-4-5-7-16(14)21(17)2)9-11-22(13-20)12-18-19(20)23-18/h4-7,18-19H,3,8-13H2,1-2H3/t18-,19-,20+/m1/s1 |
| Standard InChIKey | XUDAGNVXWJRKJD-AQNXPRMDSA-N |
| Isomeric SMILES | CC[C@]12CCC3=C(CCN(C1)C[C@@H]4[C@H]2O4)C5=CC=CC=C5N3C |
| SMILES | CCC12CCC3=C(CCN(C1)CC4C2O4)C5=CC=CC=C5N3C |
| Canonical SMILES | CCC12CCC3=C(CCN(C1)CC4C2O4)C5=CC=CC=C5N3C |
| Appearance | Oil |
| PubChem Compound | 11438319 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume